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Compound of Interest

Compound Name: MM 77 dihydrochloride

Cat. No.: B560214

Technical Support Center: MM 77
Dihydrochloride

This technical support center provides essential information for the safe handling and use of
MM 77 dihydrochloride powder in a research setting.

Frequently Asked Questions (FAQSs)
Q1: What personal protective equipment (PPE) is required when handling MM 77
dihydrochloride powder?

Al: To ensure safety, it is crucial to use the following personal protective equipment (PPE):

o Respiratory Protection: For operations where dust may be generated, a NIOSH (US) or CEN
(EV) approved full-face particle respirator (type N99/P2) or a full-face supplied-air respirator
IS recommended.[1]

e Hand Protection: Handle with compatible chemical-resistant gloves. Always inspect gloves
before use and dispose of them properly after handling the compound.[1]

o Eye Protection: Use safety glasses with side-shields or chemical safety goggles that are
approved under government standards such as NIOSH (US) or EN 166 (EU).[1]
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» Body Protection: Wear a lab coat or other protective clothing to prevent skin contact. The
type of body protection should be chosen based on the concentration and amount of the
substance being handled at the specific workplace.[1]

Q2: What are the proper procedures for handling MM 77 dihydrochloride powder?

A2: Adhere to the following procedures for safe handling:

e Avoid dust formation.[1]

e Do not breathe in dust, vapors, mist, or gas.[1]

e Prevent contact with skin, eyes, and clothing.[1]

e Wash hands and any exposed skin thoroughly after handling.[1]

e Use in a well-ventilated area, preferably in a chemical fume hood.

o Keep away from ignition sources.[1]

Q3: How should | store MM 77 dihydrochloride powder?

A3: Proper storage is essential for maintaining the stability and integrity of the compound:

e Short-term storage: 2-8°C.[1]

e Long-term storage: -20°C.[1][2][3]

o Keep the container tightly closed in a dry and well-ventilated place.[1]

» For solutions in solvent, store at -80°C for up to two years.[2]

Q4: What should | do in case of accidental exposure or spillage?

A4: In the event of an accident, follow these first-aid and cleanup procedures:

 Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If
breathing has stopped, give artificial respiration. Seek immediate medical attention.[1]
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Skin Contact: Immediately flush the affected area with plenty of water. Remove contaminated
clothing and shoes. Seek immediate medical attention.[1]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, making
sure to lift the upper and lower eyelids. Remove contact lenses if present and easy to do.
Seek immediate medical attention.[1]

Ingestion: Do NOT induce vomiting. Wash out the mouth with water. Seek immediate
medical attention.[1]

Spillage: Wear appropriate PPE. Avoid creating dust. Carefully sweep or scoop up the spilled
powder and place it in a suitable, closed container for disposal.[1] Do not let the product
enter drains.[1]

Troubleshooting Guide

Issue: The MM 77 dihydrochloride powder is not dissolving.

Solution 1: Choose the appropriate solvent. MM 77 dihydrochloride is soluble in DMSO (up
to 75 mM).[4][5] Water solubility information is not readily available, and it may be poorly
soluble in aqueous solutions.

Solution 2: Gentle warming and sonication. Gentle warming of the solution or brief sonication
can aid in dissolution. However, be cautious about the potential for degradation with
excessive heat. Always refer to the product information sheet for any temperature
sensitivities.

Solution 3: Prepare a stock solution in an organic solvent. For most biological experiments, it
is advisable to prepare a concentrated stock solution in a suitable organic solvent like DMSO
and then dilute it further in the aqueous experimental medium.

Issue: | observed discoloration or degradation of the powder.

e Solution 1: Verify storage conditions. Ensure that the compound has been stored according
to the recommended guidelines (-20°C for long-term storage).[1][2][3] Improper storage can
lead to degradation.
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e Solution 2: Check for contamination. The vial may have been contaminated. Use fresh,

unopened vials for critical experiments if possible.

» Solution 3: Protect from light and moisture. Although not explicitly stated in the available

resources, it is good practice to protect chemical compounds from light and moisture, which

can contribute to degradation.

Data Presentation

Property Value Source
Molecular Formula C19H29CI2N303 [3]
Molecular Weight 418.36 g/mol [3]
Appearance White to off-white powder [4]
Purity >97% [1]
Solubility Soluble in DMSO to 75 mM [4][5]
Short-Term Storage 2-8°C [1]
Long-Term Storage (Powder) -20°C [11[2][3]
Storage in Solvent -80°C (for up to 2 years) [2]

Experimental Protocols

Protocol: Weighing and Preparing a Stock Solution of MM 77 Dihydrochloride

e Preparation:

o

Perform all work in a certified chemical fume hood.

[¢]

[¢]

o

¢ Weighing the Powder:

Put on all required personal protective equipment (lab coat, gloves, safety glasses).

Ensure a calibrated analytical balance is available and clean.

Have the appropriate solvent (e.g., DMSO) and microcentrifuge tubes or vials ready.
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o Before opening, centrifuge the vial briefly to ensure all the powder is at the bottom.[2][3]
o Carefully open the vial inside the fume hood.

o Use a clean, anti-static spatula to weigh the desired amount of MM 77 dihydrochloride
powder onto weighing paper or directly into a tared microcentrifuge tube.

o Avoid generating dust. If any powder is spilled, clean it up immediately following the
spillage procedure.

o Close the primary container tightly after weighing.

e Preparing the Stock Solution:

o Add the appropriate volume of solvent (e.g., DMSO) to the weighed powder to achieve the
desired stock concentration.

o Cap the tube or vial securely.

o Vortex or sonicate gently until the powder is completely dissolved. Visually inspect the
solution to ensure there are no particulates.

o If necessary, sterile filter the stock solution using a syringe filter compatible with the
solvent.

o Storage of the Stock Solution:

o Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.

o Clearly label each aliquot with the compound name, concentration, solvent, and date of
preparation.

o Store the aliquots at -80°C for long-term stability.[2]

Mandatory Visualization
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Powder Handling
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Click to download full resolution via product page

Safe handling workflow for MM 77 dihydrochloride powder.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [how to handle MM 77 dihydrochloride powder safely].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b560214#how-to-handle-mm-77-dihydrochloride-
powder-safely]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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